![molecular formula C20H21ClN4O2S B2431081 4-cyano-N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride CAS No. 1215517-42-2](/img/structure/B2431081.png)
4-cyano-N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-cyano-N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride” is a complex organic molecule. It contains several functional groups, including a cyano group (-CN), an amide group (-CONH2), a dimethylamino group (-N(CH3)2), a methoxy group (-OCH3), and a benzothiazole group (a heterocyclic compound containing a benzene ring fused to a thiazole ring). The hydrochloride indicates that this compound is likely a salt of hydrochloric acid .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. These groups would likely contribute to the compound’s reactivity and properties .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present. For example, the cyano group is a strong electron-withdrawing group and could make the compound susceptible to nucleophilic attack. The amide group could participate in condensation reactions, and the dimethylamino group could engage in protonation or deprotonation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of polar groups like the amide and cyano groups could increase its solubility in polar solvents .Scientific Research Applications
Chemical Reactivity and Synthetic Applications
- The synthesis and reactivity of similar compounds, such as benzothiazole derivatives, have been extensively studied. For example, the behavior of 2-cyano-3-(dimethylamino)-N-(4-phenylthiazol-2-yl)acrylamide towards different nitrogen nucleophiles has been explored, leading to the formation of various heterocyclic compounds including isoxazoles, pyrazoles, and pyrimidines (Bondock, Tarhoni, & Fadda, 2011). This showcases the compound's utility as a versatile intermediate in organic synthesis.
- Another study highlighted the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating the utility of benzothiazole derivatives in generating anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Potential Pharmacological Applications
- Research into benzothiazole derivatives has also revealed their potential in medical applications, such as antimicrobial and anticancer activities. For instance, novel synthesis and evaluation of 2-substituted derivatives of benzothiazole compounds demonstrated their antimicrobial activity (Badne, Swamy, Bhosale, & Kuberkar, 2011).
- Cyanoacetamide-based compounds, incorporating benzothiazole units, have been synthesized and assessed for antitumor and antioxidant activities, highlighting the potential of such structures in cancer treatment and prevention (Bialy & Gouda, 2011).
Corrosion Inhibition
- Benzothiazole derivatives have also been studied for their effectiveness as corrosion inhibitors, demonstrating the multifaceted applications of these compounds beyond pharmacological use. Experimental and theoretical studies on benzothiazole derivatives have shown their potential in protecting carbon steel against corrosion, indicating their industrial application in material science (Hu et al., 2016).
Safety And Hazards
properties
IUPAC Name |
4-cyano-N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2S.ClH/c1-23(2)10-11-24(19(25)15-6-4-14(13-21)5-7-15)20-22-17-9-8-16(26-3)12-18(17)27-20;/h4-9,12H,10-11H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMODIFZWKMQEHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)C3=CC=C(C=C3)C#N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyano-N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.